3-Nonenoic acid, ethyl ester

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: ethyl (E)-non-3-enoate
• InChI: InChI=1S/C11H20O2/c1-3-5-6-7-8-9-10-11(12)13-4-2/h8-9H,3-7,10H2,1-2H3/b9-8+
• InChI Key: KQCNXVHFHZAHDW-CMDGGOBGSA-N
• Isomeric SMILES: CCCCC/C=C/CC(=O)OCC
• SMILES: CCCCCC=CCC(=O)OCC

Description

Ethyl 3-nonenoate is a fatty acid ethyl ester obtained by the formal condensation of 3-nonenoic acid with ethanol. It has a role as a metabolite.

Scientific Research Applications

Enzymatic Production and Biocatalysis

• Enzymatic Production : 3-Nonenoic acid, ethyl ester, and its derivatives are used in enzymatic production processes. For example, the enzymatic production of (S)-3-cyano-5-methylhexanoic acid ethyl ester, a valuable synthetic intermediate for pregabalin, utilizes immobilized lipase from Pseudomonas cepacia. This process demonstrates the potential of 3-nonenoic acid derivatives in biocatalytic applications for large-scale production of pharmaceuticals (Zheng et al., 2012).

Analysis and Characterization Techniques

• GC-MS Analysis : Derivatives of 3-nonenoic acid, ethyl ester, such as 2-acetyl-hexanoic acid ethyl ester, are analyzed using gas chromatography-mass spectrometry (GC-MS). This method is crucial for identifying compounds in reaction mixtures and understanding their properties and applications in various fields like anesthetics and medicine (Ming, 2007).

Flavor and Fragrance Industry

• Flavor Ester Production : In the food and cosmetic industries, short-chain esters derived from 3-nonenoic acid, ethyl ester, are used to create flavors and fragrances. For instance, the production of ethyl valerate and hexyl acetate, both having fruity notes, involves the use of immobilized lipases and highlights the significance of these esters in creating various consumer products (Karra-Chaabouni et al., 2006).

Pharmaceutical and Medical Applications

• Pharmaceutical Synthesis and Drug Delivery : The derivatives of 3-nonenoic acid, ethyl ester, are used in synthesizing pharmaceuticals and drug delivery systems. For instance, the synthesis of 2,4-unsubstituted quinoline-3-carboxylic acid ethyl esters, which are utilized in various pharmaceutical applications, demonstrates the versatility of these compounds in medical research (Venkatesan et al., 2010).

Biodegradable Polymers and Material Science

• Biodegradable Materials : In material science, derivatives of 3-nonenoic acid, ethyl ester, are explored for creating biodegradable polymers. For instance, the study of aliphatic esters in the formation and degradation behavior of PLGA-based in situ forming systems indicates their potential in developing biodegradable and biocompatible materials for medical applications (Mashak et al., 2011).